2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide

• IUPAC Name: 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide
• InChI: InChI=1S/C12H14N4O2/c1-7-3-8(2)5-9(4-7)12-16-15-11(18-12)6-10(17)14-13/h3-5H,6,13H2,1-2H3,(H,14,17)
• InChI Key: JKCUZTNUDYJNMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NN=C(O2)CC(=O)NN)C
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide (2-DMPAO) is an organic compound with a unique chemical structure and a wide range of applications in scientific research. It is a substituted hydrazide that has been used as a reagent for the synthesis of a variety of compounds, including polymers-based materials, and as a research tool for investigating the properties of materials and biological systems. 2-DMPAO is also a key component of several pharmaceuticals and has been studied for its potential therapeutic applications.

Scientific Research Applications

2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of a variety of compounds, including polymeric materials, and as a research tool for investigating the properties of materials and biological systems. It has also been used in the synthesis of pharmaceuticals, such as antifungal agents, and has been studied for its potential therapeutic applications. Furthermore, this compound has been used in the synthesis of fluorescent probes for imaging and sensing applications, as well as in the synthesis of catalysts for the conversion of biomass into fuels and chemicals.

Mechanism of Action

The mechanism of action of 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide is not yet fully understood. However, it is believed to interact with proteins, lipids, and other molecules in the cell to regulate various cellular processes. It has been shown to interact with DNA, RNA, and proteins, and to modulate their expression and activity. Furthermore, this compound has been shown to interact with enzymes, such as acetylcholinesterase, and to modulate their activity.
Biochemical and Physiological Effects
This compound has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been shown to have neuroprotective, antidiabetic, and hepatoprotective effects. Furthermore, this compound has been shown to modulate the activity of enzymes, such as acetylcholinesterase, and to regulate the expression of genes involved in cell cycle progression and apoptosis.

Advantages and Limitations for Lab Experiments

The use of 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide in laboratory experiments has several advantages. It is a stable compound and can be stored at room temperature for extended periods of time. It is also relatively inexpensive and can be easily synthesized from readily available starting materials. Furthermore, this compound has a wide range of applications in scientific research and can be used as a reagent for the synthesis of a variety of compounds. However, there are some limitations to the use of this compound in laboratory experiments. It is a highly reactive compound and can react with other compounds in the reaction mixture, which may lead to the formation of unwanted byproducts. Furthermore, it is a toxic compound and should be handled with caution.

Future Directions

The potential applications of 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide are still being explored. Possible future directions for research include the development of new synthetic methods for the synthesis of this compound and its derivatives, the investigation of its mechanism of action, and the development of new therapeutic applications. Furthermore, further research is needed to explore the potential of this compound as a fluorescent probe for imaging and sensing applications, as well as its potential use in the synthesis of catalysts for the conversion of biomass into fuels and chemicals.

Synthesis Methods

2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetohydrazide can be synthesized by a variety of methods, including the reaction of a substituted phenylacetohydrazide with an alkyl halide, the reaction of an alkyl halide with an aryl hydrazine, and the reaction of a substituted phenylacetohydrazide with an alkyl halide. The most common method is the reaction of a substituted phenylacetohydrazide with an alkyl halide, which yields this compound as the major product. This reaction is typically conducted in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as pyridine. The reaction can be conducted in either an aqueous or an organic solvent, and the reaction time and temperature can be adjusted to optimize the yield of this compound.